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Abstract
This technical guide provides a comprehensive analysis of 2-Ethylhexyl dihydrogen
phosphate, a significant organophosphate compound utilized across various industrial and

research applications. The primary focus of this document is the precise determination and

contextualization of its molecular formula and weight, which are foundational parameters for

any quantitative scientific endeavor. We will delve into its chemical structure, physicochemical

properties, and standard methodologies for empirical validation. This guide is intended for

researchers, chemists, and drug development professionals who require accurate and

actionable data for experimental design, chemical synthesis, and material characterization.

Introduction to 2-Ethylhexyl Dihydrogen Phosphate
2-Ethylhexyl dihydrogen phosphate, also known as mono(2-ethylhexyl) phosphate, is an

organic ester of phosphoric acid.[1][2] Its amphiphilic nature, derived from the polar phosphate

head and the nonpolar 2-ethylhexyl tail, makes it an effective surface-active agent.[1][3] This

property underpins its use as a hydrotrope, penetrant, wetting agent, and even as a

disinfectant and fungicide in various formulations.[1][3] In the field of hydrometallurgy, it plays a
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crucial role as an extractant, particularly in the solvent-extraction procedures for recovering

metals from aqueous solutions.[1]

A precise understanding of its molecular weight and formula is a non-negotiable prerequisite for

any laboratory or industrial application. It governs stoichiometric calculations for synthesis,

dictates the molar concentrations for analytical standards, and serves as the basis for

interpretation of mass spectrometry data. This guide provides this core data, grounded in

authoritative sources, and explains the methodologies for its verification.

Core Molecular Identifiers
The fundamental identity of a chemical compound is established by its molecular formula and

corresponding molecular weight. These values are derived from the elemental composition and

isotopic abundances.

Chemical Formula: C₈H₁₉O₄P
The empirical and molecular formula for 2-Ethylhexyl dihydrogen phosphate is C₈H₁₉O₄P.[1]

[2][3][4][5][6] This formula specifies that a single molecule of the compound is composed of:

8 Carbon (C) atoms

19 Hydrogen (H) atoms

4 Oxygen (O) atoms

1 Phosphorus (P) atom

This composition is consistent across numerous chemical databases and serves as the

definitive elemental makeup of the molecule.

Molecular Weight: 210.21 g/mol
The molecular weight (or molar mass) is the mass of one mole of a substance. Based on its

chemical formula, the molecular weight of 2-Ethylhexyl dihydrogen phosphate is calculated

to be 210.21 g/mol .[1][2][5] This value is computed using the standard atomic weights of its

constituent elements and is the cornerstone for all gravimetric and molar calculations in

experimental work.
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Tabulated Molecular Data
For ease of reference, the core identifiers and key physicochemical properties are summarized

in the table below.

Parameter Value Source(s)

IUPAC Name
2-ethylhexyl dihydrogen

phosphate
[1]

Chemical Formula C₈H₁₉O₄P [1][2][4][6]

Molecular Weight 210.21 g/mol [1][2][4]

Exact Mass 210.10209608 Da [1][2]

CAS Number 1070-03-7 [1][2][3][4]

Physical Form Liquid [1]

Density ~1.127 g/cm³ [2][5]

Boiling Point 321.8 °C (Predicted) [2][5]

Structural Representation
The arrangement of atoms within the molecule defines its chemical behavior and reactivity.

2D Chemical Structure
The structure consists of a central phosphate group esterified with a 2-ethylhexyl alcohol. The

remaining two hydroxyl groups on the phosphate provide its acidic character. The diagram

below illustrates this connectivity.

Caption: 2D structure of 2-Ethylhexyl dihydrogen phosphate.

Experimental Verification Protocol
As a self-validating system, theoretical data must be confirmed by empirical evidence. The

molecular weight of 2-Ethylhexyl dihydrogen phosphate is most authoritatively confirmed

using high-resolution mass spectrometry (HRMS).
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Step-by-Step Methodology: HRMS Analysis
Sample Preparation: Prepare a dilute solution of the 2-Ethylhexyl dihydrogen phosphate
sample in a suitable solvent (e.g., a mixture of acetonitrile and water). The choice of solvent

is critical to ensure solubility and compatibility with the ionization source.

Ionization: Introduce the sample into the mass spectrometer. Electrospray ionization (ESI) in

negative ion mode is the preferred technique, as the acidic phosphate protons are readily

lost to form the [M-H]⁻ anion.

Mass Analysis: Analyze the generated ions using a high-resolution mass analyzer, such as

an Orbitrap or Time-of-Flight (TOF) instrument. These instruments provide the mass-to-

charge ratio (m/z) with high precision.

Data Interpretation: The primary ion expected in the spectrum will be [M-H]⁻. Given the exact

mass of the neutral molecule is 210.10209608 Da, the expected m/z for the [M-H]⁻ ion would

be approximately 209.0948. The high resolution of the instrument allows this measured mass

to be used to confirm the elemental formula (C₈H₁₈O₄P⁻).

The workflow below illustrates this logical process.

Sample Preparation

HRMS Analysis Validation

Analyte Sample Dilute Solution

Acetonitrile/
Water

Electrospray Ionization
(Negative Mode)

High-Resolution
Mass Analyzer (TOF/Orbitrap) Data Acquisition Mass Spectrum Confirm m/z = 209.0948

Corresponds to [C₈H₁₈O₄P]⁻
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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